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Compound of Interest

Compound Name: Nesvategrast

Cat. No.: B610802

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with
Nesvategrast. The information is designed to address specific issues that may be encountered
during the optimization of dose-response curves in experimental settings.

Understanding Nesvategrast's Mechanism of Action

Nesvategrast is a small molecule, RGD-mimetic that acts as a potent and selective antagonist
of av33, avp6, and avp8 integrins.[1][2] Integrins are transmembrane receptors that mediate
cell-matrix and cell-cell adhesion. The RGD (Arginine-Glycine-Aspartic acid) sequence is a
common recognition motif for many integrins, and by mimicking this sequence, Nesvategrast
can block the binding of natural ligands, such as vitronectin, to these integrins. This inhibition of
integrin signaling can, in turn, interfere with downstream processes such as cell adhesion,
migration, proliferation, and angiogenesis.[1]

Signaling Pathway of Nesvategrast Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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